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Compound of Interest

Compound Name: Acetyl isothiocyanate

Cat. No.: B085335

Essential Safety and Handling Guide for Acetyl
Isothiocyanate

For researchers, scientists, and drug development professionals, ensuring safe handling of
reactive chemical compounds is paramount. This guide provides essential, immediate safety
and logistical information for handling Acetyl isothiocyanate, including detailed operational
and disposal plans.

Chemical Identity and Hazards

Chemical Name: Acetyl isothiocyanate

e CAS Number: 13250-46-9

o Molecular Formula; CHsCONCS

e Molecular Weight: 101.13 g/mol [1]

e Appearance: Liquid[1]

e Boiling Point: 132-133 °CJ[1]

e Density: 1.151 g/mL at 20 °C[1]

Hazard Classifications:[1]
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e Acute Toxicity, Oral (Category 3)

¢ Acute Toxicity, Dermal (Category 3)

o Acute Toxicity, Inhalation (Category 3)
o Skin Irritation (Category 2)

e Eye Irritation (Category 2)

o Respiratory Sensitization (Category 1)

Specific Target Organ Toxicity - Single Exposure (Category 3), Respiratory system
Signal Word: Danger|[1]

Personal Protective Equipment (PPE)

Proper personal protective equipment is critical to prevent exposure. The following table
summarizes the required PPE for handling Acetyl isothiocyanate.
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Body Part

Recommended Protection

Specification

Eyes/Face

Safety Goggles & Face Shield

Wear appropriate protective
eyeglasses or chemical safety
goggles as described by
OSHA's eye and face
protection regulations in 29
CFR 1910.133 or European
Standard EN166.[2][3][4] A
face shield is also

recommended.[1]

Skin

Chemical Resistant Gloves &

Protective Clothing

Wear appropriate protective
gloves and clothing to prevent
skin exposure.[2][3][4] Flame
retardant antistatic protective

clothing is advised.[5]

Respiratory

Respirator with appropriate
filter

A NIOSH/MSHA or European
Standard EN 149 approved
respirator is required if
exposure limits are exceeded
or if irritation is experienced.[2]
[4] A type ABEK (EN14387)
respirator filter is specified for

Acetyl isothiocyanate.[1]

Operational Plan: Step-by-Step Handling Procedure

Adherence to a strict operational protocol is necessary to ensure safety.

e Preparation:

o Ensure an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[2][3]

o Work within a certified chemical fume hood with proper ventilation.[3][6]
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o Gather all necessary PPE as outlined in the table above and inspect for integrity.

o Have spill cleanup materials (e.g., inert absorbent material like vermiculite or sand) readily
available.[3]

e Handling:
o Ground and bond containers when transferring the material to prevent static discharge.[3]
o Use only non-sparking tools.[3][5][6]
o Keep the container tightly closed when not in use.[3][5]
o Avoid breathing vapors or mist.[3][5]
o Prevent contact with skin and eyes.[3]
o Do not eat, drink, or smoke in the handling area.[5][6]
e Post-Handling:
o Wash hands and any exposed skin thoroughly after handling.[5][6][7]
o Remove and properly store or dispose of contaminated PPE.
o Clean the work area thoroughly.

Emergency and Disposal Plan

Emergency Procedures
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Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air. If breathing is
difficult, provide oxygen. If not breathing, give
artificial respiration. Seek immediate medical
attention.[4][7]

Skin Contact

Immediately remove all contaminated clothing.
Rinse the affected skin area with plenty of water
for at least 15 minutes. Seek immediate medical
attention.[3][5]

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids. Remove contact
lenses if present and easy to do. Continue

rinsing. Seek immediate medical attention.[3][7]

Ingestion

Do NOT induce vomiting. If the person is
conscious, give two glasses of water to drink.
Never give anything by mouth to an
unconscious person. Seek immediate medical
attention.[5][7]

Spill Response

Disposal Plan

Evacuate the area and eliminate all ignition sources.[3]

Wear appropriate PPE, including respiratory protection.

Absorb the spill with an inert, non-combustible material such as sand or vermiculite.[3]
Collect the absorbed material into a suitable, labeled container for disposal.[3]

Ventilate the area and wash the spill site after material pickup is complete.

o Dispose of Acetyl isothiocyanate and any contaminated materials as hazardous waste.
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» All waste must be disposed of in accordance with federal, state, and local environmental
regulations.

» Consult with your institution's environmental health and safety (EHS) department for specific
disposal procedures.

Workflow for Handling Acetyl Isothiocyanate
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Start: Prepare for Handling

Handle Acetyl Isothiocyanate
(Grounding, Non-Sparking Tools)

Emergency Occurs
(Spill, Exposure)

Post-Handling Procedures Follow Emergency Procedures
(Wash, Clean Area) (First Aid, Spill Cleanup)

End: Secure Storage/Disposal

Click to download full resolution via product page

Caption: Workflow for the safe handling of Acetyl isothiocyanate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. Acetyl isothiocyanate =97.0% (GC) | 13250-46-9 [sigmaaldrich.com]
o 2. fishersci.com [fishersci.com]

e 3. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

e 4. fishersci.com [fishersci.com]

» 5. sigmaaldrich.com [sigmaaldrich.com]

e 6. assets.thermofisher.cn [assets.thermofisher.cn]

e 7. fishersci.com [fishersci.com]

« To cite this document: BenchChem. [Personal protective equipment for handling Acetyl
isothiocyanate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085335#personal-protective-equipment-for-handling-
acetyl-isothiocyanate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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